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Compound of Interest

Compound Name: SPC 839

Cat. No.: B1681060 Get Quote

A Guide to Preventing Precipitation in Aqueous Solutions for Researchers

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the precipitation of SPC 839
(commonly known as CB-839 or Telaglenastat) in aqueous solutions. The following information

is intended for research use only.

Frequently Asked Questions (FAQs)
Q1: What is SPC 839 (CB-839) and why is it prone to precipitation in aqueous solutions?

A1: SPC 839 (CB-839/Telaglenastat) is a potent, selective, and orally bioavailable inhibitor of

the mitochondrial enzyme glutaminase 1 (GLS1).[1][2] It plays a crucial role in cancer

metabolism research by blocking the conversion of glutamine to glutamate, thereby inhibiting

tumor cell growth in glutamine-dependent cancers.[2][3] Chemically, CB-839 is a lipophilic

molecule with poor water solubility. It is sparingly soluble in aqueous buffers, which often leads

to precipitation when transitioning from a concentrated organic stock solution to an aqueous

experimental medium.[4]

Q2: What is the recommended solvent for creating a stock solution of CB-839?

A2: Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing concentrated

stock solutions of CB-839.[3][4][5] It is soluble in DMSO at concentrations of 100 mg/mL or

higher, though using newly opened, anhydrous DMSO is crucial as the solvent is hygroscopic
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and absorbed moisture can reduce the solubility of the compound.[5] For optimal results,

sonication or gentle warming may be necessary to fully dissolve the compound.[3][6]

Q3: Can I store CB-839 in an aqueous solution?

A3: It is not recommended to store CB-839 in aqueous solutions for more than one day.[4] The

compound's stability in aqueous media is limited, and precipitation can occur over time. For

consistent experimental results, it is best to prepare fresh dilutions from a DMSO stock solution

immediately before use.

Q4: What is the mechanism of action of CB-839?

A4: CB-839 is a non-competitive inhibitor of glutaminase 1 (GLS1), targeting both the KGA and

GAC splice variants.[7] By inhibiting GLS1, CB-839 blocks the first step in glutaminolysis, the

conversion of glutamine to glutamate. This disruption of glutamine metabolism deprives cancer

cells of a key nutrient source for the TCA cycle and the synthesis of other essential molecules

like glutathione, thereby impeding their proliferation and survival.[8][9]

Troubleshooting Guide: Preventing Precipitation
Issue: My CB-839 precipitates immediately upon dilution into my aqueous cell culture medium.

Possible Cause 1: High Final Concentration. The concentration of CB-839 in your final

working solution may exceed its solubility limit in the aqueous medium.

Solution: Lower the final concentration of CB-839 in your experiment. For many cell-based

assays, effective concentrations are in the nanomolar to low micromolar range, where

solubility is less of a concern.[3]

Possible Cause 2: Improper Dilution Technique. Adding a small volume of highly

concentrated DMSO stock directly into a large volume of aqueous medium can cause

localized supersaturation and immediate precipitation.

Solution: Employ a serial dilution method. First, dilute the DMSO stock solution in a

smaller volume of medium, vortexing or gently mixing to ensure it is fully dissolved, before

adding it to the final, larger volume.
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Possible Cause 3: High Percentage of DMSO in Final Solution. While DMSO aids solubility,

high concentrations can be toxic to cells.

Solution: Aim to keep the final DMSO concentration in your cell culture medium below

0.5%, and ideally below 0.1%. Ensure you run a vehicle control with the same final DMSO

concentration to account for any solvent effects.

Issue: My CB-839 solution appears cloudy or forms a precipitate over time during my

experiment.

Possible Cause 1: Temperature Changes. The solubility of many compounds is temperature-

dependent. A decrease in temperature can reduce solubility.

Solution: Ensure that all solutions are maintained at a constant, appropriate temperature

for your experiment (e.g., 37°C for cell culture). Avoid storing diluted aqueous solutions at

lower temperatures.

Possible Cause 2: Interaction with Media Components. Components in complex media, such

as proteins in fetal bovine serum (FBS), can potentially interact with the compound and

reduce its solubility.

Solution: While challenging to avoid, ensuring rapid and thorough mixing upon dilution can

minimize this. If precipitation persists, consider reducing the serum percentage if your

experimental design allows.

Issue: I need to prepare a high-concentration aqueous solution of CB-839 for an in vivo study,

and it keeps precipitating.

Possible Cause: Insufficient Solubilizing Agents. For high-concentration dosing solutions

required for animal studies, DMSO alone is often insufficient to maintain solubility in an

aqueous formulation.

Solution: Utilize co-solvents and solubility enhancers. Formulations for in vivo use often

include agents like PEG300, Tween-80, or cyclodextrins. A multi-step dissolution process

is typically required (see Experimental Protocols section).

Quantitative Solubility Data
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The following tables summarize the available quantitative data on the solubility of CB-839 in

various solvents and formulations.

Table 1: Solubility in Common Solvents

Solvent Concentration Notes

DMSO ≥28.6 mg/mL
Sonication or warming may be

needed.[3]

DMSO 100 mg/mL
Use fresh, anhydrous DMSO.

[5]

DMSO 121.3 mg/mL Sonication is recommended.[6]

Dimethyl Formamide ~10 mg/mL Purge with an inert gas.[4]

Water Insoluble [3][5]

Ethanol Insoluble [3][5]

Table 2: Solubility in Aqueous and In Vivo Formulations

Formulation Concentration Notes

1:2 DMSO:PBS (pH 7.2) ~0.33 mg/mL
Prepare fresh; do not store for

more than one day.[4]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥1.44 mg/mL (Clear Solution) Add solvents sequentially.[10]

10% DMSO, 90% Corn Oil ≥2.08 mg/mL (Clear Solution)
Prepare from a DMSO stock.

[10]

25% (w/v) Hydroxypropyl-β-

cyclodextrin (HPBCD) in 10

mM Citrate, pH 2

20 mg/mL
Used for oral administration in

mice.[8][11]

Experimental Protocols
Protocol 1: Preparation of CB-839 for In Vitro Cell-Based Assays
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Prepare a Concentrated Stock Solution:

Weigh out the desired amount of CB-839 powder in a sterile microcentrifuge tube.

Add anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

To aid dissolution, gently warm the tube to 37°C for 10 minutes and/or sonicate in a water

bath until all solid is dissolved.[3]

Store the DMSO stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.

Prepare the Working Solution:

On the day of the experiment, thaw an aliquot of the DMSO stock solution.

Perform a serial dilution of the stock solution into your cell culture medium. For example,

to achieve a 1 µM final concentration from a 10 mM stock, you could first dilute 1 µL of

stock into 99 µL of medium (to make a 100 µM intermediate solution), mix thoroughly, and

then add 10 µL of this intermediate solution to 990 µL of your final volume of medium.

Ensure the final concentration of DMSO is non-toxic to your cells (typically <0.5%).

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experimental setup.

Protocol 2: Preparation of CB-839 for In Vivo Oral Administration (Suspension)

This protocol is adapted from a formulation used in preclinical studies.

Prepare a Concentrated Stock Solution in DMSO:

Prepare a clear, concentrated stock solution of CB-839 in DMSO (e.g., 16 mg/mL).[5]

Ensure it is fully dissolved.

Prepare the Formulation:

In a sterile tube, add 400 µL of PEG300 for every 1 mL of final formulation desired.
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Add 50 µL of the 16 mg/mL CB-839 DMSO stock to the PEG300. Mix until the solution is

clear.

Add 50 µL of Tween-80 to the mixture and mix until clear.

Add 500 µL of ddH₂O or saline to bring the final volume to 1 mL.

This will result in a suspension. It should be used immediately after preparation for optimal

results.[5]

Visualizations
Glutamine Metabolism Pathway and Inhibition by CB-
839
The following diagram illustrates the central role of glutaminase (GLS1) in converting glutamine

to glutamate and how CB-839 inhibits this critical step in cancer cell metabolism.
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CB-839 inhibits the conversion of glutamine to glutamate.

Experimental Workflow for Preparing CB-839 Working
Solutions
This workflow outlines the key steps to minimize precipitation when preparing CB-839 for in

vitro experiments.

Stock Solution Preparation Working Solution Preparation (Day of Experiment)

Weigh CB-839 Powder Dissolve in Anhydrous DMSO
(e.g., 10-50 mM)

Apply Sonication / Gentle Heat
(if necessary)

Store at -20°C / -80°C
in Aliquots Thaw Stock Aliquot Perform Serial Dilution

into Culture Medium Vortex/Mix Thoroughly Add to Experiment
(Final DMSO <0.5%)
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Click to download full resolution via product page

Workflow for preparing CB-839 solutions for in vitro use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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